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Compound of Interest

Compound Name: LLY-507

Cat. No.: B608609

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling
of stock solutions of LLY-507, a potent and selective inhibitor of the protein-lysine
methyltransferase SMYD2.[1][2][3] Accurate preparation of stock solutions is critical for
ensuring the reproducibility and reliability of experimental results. The following sections detalil
the physicochemical properties of LLY-507, a step-by-step protocol for its dissolution in
Dimethyl Sulfoxide (DMSO), and recommendations for long-term storage and stability.

Physicochemical Properties of LLY-507

LLY-507 is a cell-active small molecule inhibitor of SMYD2 with a molecular weight of
approximately 574.8 g/mol .[4][5] It is typically supplied as a white to off-white solid or
crystalline powder.[5][6] A summary of its key properties is provided in Table 1.

Property Value Citations

Molecular Formula C36H42N6O [41[5]16]

) 574.76 g/mol (variously
Molecular Weight [3B1141[5]
reported as 574.8 or 574.77)

CAS Number 1793053-37-8 [41[51[71

Appearance A solid, crystalline powder [31[41[5]
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Solubility and Stock Solution Concentration

LLY-507 is soluble in DMSO, with reported solubilities varying across different suppliers.[3][4] It

Is insoluble in water.[7] To ensure complete dissolution and stability, it is crucial to use fresh,

anhydrous DMSO, as absorbed moisture can reduce solubility.[7] While high concentrations

are achievable, a conservative starting concentration is recommended for routine use. A

summary of reported solubility data is presented in Table 2.

Solvent Reported Solubility Notes Citations
DMSO >57.5 mg/mL [4]
93 mg/mL (161.81 Sonication is
DMSO [6]
mM) recommended.
DMSO 30 mg/mL (52.19 mM) [51[7]

Requires warming
Up to 100 mg/mL

DMSO and/or ultrasonication.

(173.98 mM)
Use fresh DMSO.

[7]

Sonication may be
Ethanol 21-54.7 mg/mL )
required.

[4]16]

Water Insoluble

[7]

Experimental Protocol: Preparing a 10 mM LLY-507

Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM LLY-507 stock solution in DMSO.

Adjust volumes and mass as required for different concentrations.
Materials and Equipment:

e LLY-507 powder

e Anhydrous or high-purity DMSO

e Analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettors and appropriate tips

Vortex mixer

(Optional) Sonicator water bath

(Optional) Water bath set to 37-50°C
Procedure:
e Pre-calculation:

o Determine the mass of LLY-507 required. For 1 mL of a 10 mM solution (MW = 574.76
g/mol ):

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.010 mol/L x 0.001 L x 574.76 g/mol x 1000 mg/g = 5.75 mg
» Weighing:
o Tare a sterile microcentrifuge tube or vial on an analytical balance.
o Carefully weigh out 5.75 mg of LLY-507 powder into the tube.
 Dissolution:
o Add 1 mL of anhydrous DMSO to the tube containing the LLY-507 powder.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is fully
dissolved.

o Visually inspect the solution against a light source to ensure no particulates are present.

o Troubleshooting: If the compound does not fully dissolve, sonicate the tube in a water bath
for 5-10 minutes or warm the solution in a water bath (37-50°C) for 5-10 minutes, followed
by vortexing.[7]
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 Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.[7]

o Clearly label all aliquots with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots as recommended in Section 4.

Storage and Stability

Proper storage is essential to maintain the integrity of the LLY-507 stock solution.
Recommendations vary, with the most stringent conditions providing the longest stability.

Storage Condition Duration Notes Citations

Powder 3 years at -20°C Store desiccated. [61[7]

Recommended for
In Solvent (DMSO) 2 years at -80°C - [2]
long-term stability.

In Solvent (DMSO) 1 year at -80°C - [6][7]
In Solvent (DMSO) 1 year at -20°C - [2]
In Solvent (DMSO) 1 month at -20°C For shorter-term use. [7]

Key Recommendation: For maximum stability, it is advised to store DMSO stock solutions in
single-use aliquots at -80°C for up to two years.[2] Avoid repeated freeze-thaw cycles.[7]

Visualized Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of an LLY-507 stock solution.
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Preparation Workflow

1. Weigh LLY-507 Add Anhydro 3. Dissolve Completely

S (e.g., 5.75 mg) DMSO (e.g (Vortex / Sonicate)

Click to download full resolution via product page

Caption: Workflow for preparing LLY-507 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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